(2S,5R)-5-Pyridin-2-ylpyrrolidine-2-carboxylic acid;dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2S,5R)-5-Pyridin-2-ylpyrrolidine-2-carboxylic acid;dihydrochloride is a useful research compound. Its molecular formula is C10H14Cl2N2O2 and its molecular weight is 265.13. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Enantioselective Biotransformations and Synthetic Applications
Enantioselective biotransformations of racemic and meso pyrrolidine-2,5-dicarboxamides have been explored for their application in organic synthesis. The use of Rhodococcus erythropolis AJ270, an amidase-containing microbial whole cell catalyst, facilitated the kinetic resolution and desymmetrization of these compounds, producing enantiomerically pure derivatives. These derivatives were further converted into aza-nucleoside analogues and drug-like compounds, demonstrating the synthetic potential of biotransformation processes for the creation of pharmacologically relevant molecules (Chen et al., 2012).
Fluorination and Heterocyclic Synthesis
Microwave-assisted fluorination techniques have been employed to achieve fluorination of 2-acylpyrroles, leading to the synthesis of fluorohymenidin, a fluorinated pyrrole-imidazole alkaloid. This method exemplifies the utility of (2S,5R)-5-Pyridin-2-ylpyrrolidine-2-carboxylic acid derivatives in the synthesis of novel heterocyclic compounds with potential biological activities (Troegel & Lindel, 2012).
Coordination Chemistry and Material Science
Research in coordination chemistry has revealed that pyridine-dicarboxylic acid derivatives, including those related to (2S,5R)-5-Pyridin-2-ylpyrrolidine-2-carboxylic acid, can form complex structures with metals. These structures are significant for their potential applications in designing metal-organic frameworks (MOFs) with specific properties for catalysis, gas storage, and separation technologies. For example, the synthesis and characterization of lanthanide helicate coordination polymers and their assembly into 3D metal-organic framework structures have been investigated for their unique properties (Ghosh & Bharadwaj, 2004).
Novel Heat Resistance Polymeric Materials
Synthesis of novel heat resistance poly(amide-imide)s from specific dicarboxylic acids, including derivatives of pyridine-dicarboxylic acid, showcases the application of these compounds in material science. These polymers exhibit admirable thermal stability and solubility, indicating their potential use in high-performance materials (Hajibeygi et al., 2011).
Properties
IUPAC Name |
(2S,5R)-5-pyridin-2-ylpyrrolidine-2-carboxylic acid;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O2.2ClH/c13-10(14)9-5-4-8(12-9)7-3-1-2-6-11-7;;/h1-3,6,8-9,12H,4-5H2,(H,13,14);2*1H/t8-,9+;;/m1../s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXAQVQBJFWRXHE-BPRGXCPLSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1C2=CC=CC=N2)C(=O)O.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](N[C@H]1C2=CC=CC=N2)C(=O)O.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14Cl2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.